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Abstract
Butyl pyruvate (butyl 2-oxopropanoate) is an organic compound with the chemical formula

C₇H₁₂O₃.[1] It is a colorless liquid characterized by a fruity, buttery odor and finds applications

across various industries, including as a flavoring agent, in fragrances, and as a versatile

solvent.[1][2] Of particular interest to the scientific and pharmaceutical communities, butyl
pyruvate serves as a key intermediate in chemical synthesis, including the development of

agrochemicals and pharmaceuticals.[2][3] This guide provides a comprehensive overview of

the discovery and history, physicochemical properties, synthesis, and applications of butyl
pyruvate, with a focus on detailed experimental protocols and technical data.

Discovery and History
While the synthesis of the parent compound, pyruvic acid, was first reported by Erlenmeyer in

1881 through the dehydration of tartaric acid, the specific history of the discovery of butyl
pyruvate is not well-documented in readily available literature.[4] The synthesis of various

pyruvate esters, including butyl pyruvate, likely followed the development of esterification

techniques in the late 19th and early 20th centuries. The primary and most common method for

its synthesis is the Fischer esterification, a classic organic reaction involving the acid-catalyzed

reaction of a carboxylic acid (pyruvic acid) with an alcohol (n-butanol).[2][3]
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The key physicochemical properties of butyl pyruvate are summarized in the table below. This

data is essential for its handling, application in synthesis, and analytical characterization.

Property Value Source(s)

Molecular Formula C₇H₁₂O₃ [1]

Molecular Weight 144.17 g/mol [1]

CAS Number 20279-44-1 [1]

Appearance Colorless liquid [1]

Odor Fruity, buttery [1]

Boiling Point 70-71 °C at 11 Torr [5]

Density 0.996 g/cm³ [2]

Solubility Soluble in water [1]

Topological Polar Surface Area 43.4 Å² [1]

Rotatable Bond Count 5 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Synthesis of Butyl Pyruvate
The most prevalent method for the synthesis of butyl pyruvate is the Fischer esterification of

pyruvic acid with n-butanol, using an acid catalyst such as sulfuric acid.[2][3] Alternative

methods include enzymatic catalysis and synthesis from lactic acid.[3][6]

Experimental Protocol: Fischer Esterification
This protocol describes a general laboratory procedure for the synthesis of butyl pyruvate.

Materials:

Pyruvic acid
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n-Butanol

Concentrated sulfuric acid (catalyst)

Anhydrous sodium sulfate

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Diethyl ether (or other suitable extraction solvent)

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine pyruvic acid and an excess of n-butanol

(typically a 3 to 4-fold molar excess).

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture

while stirring.

Reflux: Attach a reflux condenser and heat the mixture to reflux. The reaction progress can

be monitored by techniques such as thin-layer chromatography (TLC) or gas

chromatography (GC).

Workup: After the reaction is complete, cool the mixture to room temperature. Transfer the

mixture to a separatory funnel and wash sequentially with water, saturated sodium

bicarbonate solution (to neutralize the acid catalyst), and brine.

Extraction: Extract the aqueous layer with diethyl ether. Combine the organic layers.
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Drying: Dry the combined organic layers over anhydrous sodium sulfate.

Solvent Removal: Remove the solvent by rotary evaporation.

Purification: Purify the crude butyl pyruvate by fractional distillation under reduced pressure

to obtain the final product.[7]

Alternative Synthesis Routes
Enzymatic Catalysis: Lipase-catalyzed esterification or transesterification offers a milder and

more specific route to butyl pyruvate.[3] This method avoids the use of strong acids and

can lead to higher purity products under more environmentally friendly conditions.

From Lactic Acid: Butyl pyruvate can also be synthesized from lactic acid through a coupled

catalytic oxidation and esterification process.[6]

Analytical Characterization
The identity and purity of synthesized butyl pyruvate are typically confirmed using a

combination of spectroscopic and chromatographic techniques.
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Technique Expected Results Source(s)

Gas Chromatography-Mass

Spectrometry (GC-MS)

The mass spectrum of butyl

pyruvate shows a

characteristic fragmentation

pattern, with a prominent peak

at m/z = 43.

[5]

¹H NMR

The proton NMR spectrum will

show characteristic signals for

the butyl group (triplet, sextet,

sextet, triplet) and the methyl

group of the pyruvate moiety

(singlet).

¹³C NMR

The carbon NMR spectrum will

show distinct peaks for the

carbonyl carbons of the ester

and ketone groups, as well as

the carbons of the butyl and

methyl groups.

[8]

Applications in Research and Drug Development
Butyl pyruvate is a valuable building block in organic synthesis.[1] Its bifunctional nature,

containing both an ester and a ketone group, allows for a variety of chemical transformations.

[3]

Pharmaceutical Intermediate: It is used as an intermediate in the synthesis of various

pharmaceuticals.[1][2] While specific drug synthesis pathways starting from butyl pyruvate
are not extensively detailed in public literature, its structural motifs are relevant to the

synthesis of complex molecules.

Agrochemicals: Butyl pyruvate also serves as an intermediate in the production of

agrochemicals.[2]

Flavor and Fragrance Industry: Due to its characteristic odor, it is used as a flavoring agent

in food and beverages and in the formulation of perfumes and cosmetics.[1]
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Solvent: Its properties make it a useful solvent for resins, polymers, and other organic

compounds.[1]

Visualizing Synthesis and Workflow
General Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis and purification of butyl
pyruvate via Fischer esterification.

Caption: General workflow for butyl pyruvate synthesis.

Fischer Esterification Mechanism
This diagram outlines the key steps in the acid-catalyzed Fischer esterification mechanism for

the formation of butyl pyruvate.

Caption: Fischer esterification mechanism.

Conclusion
Butyl pyruvate, while not a widely known compound in its own right, serves as a crucial and

versatile intermediate in several key industries. Its synthesis via Fischer esterification is a

robust and well-understood process. Further research into its applications, particularly in the

synthesis of novel pharmaceuticals and agrochemicals, will continue to define its importance in

applied chemistry. The development of more sustainable synthesis routes, such as those

employing enzymatic catalysis, represents a promising area for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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